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Compound of Interest

Compound Name: m-PEG8-CH2COOH

Cat. No.: B609303

An In-depth Technical Guide on the Safety of m-PEG8-CH2COOH

This technical guide provides comprehensive safety information for m-PEG8-CH2COOH
(methoxy(polyethylene glycol) acetic acid), a bifunctional linker commonly utilized in
bioconjugation, drug delivery, and proteomics research. The information is compiled for
researchers, scientists, and drug development professionals to ensure safe handling and
application of this reagent.

Chemical and Physical Properties

m-PEG8-CH2COOH is a hydrophilic polyethylene glycol (PEG) derivative characterized by a
terminal methoxy group and a carboxylic acid group, separated by an 8-unit PEG spacer. This
structure imparts aqueous solubility and allows for the covalent attachment to amine-containing
molecules.

Table 1: Physicochemical Data for m-PEG8-CH2COOH
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Property Value Reference
CAS Number 1093647-41-6 [1][21[3]
Molecular Formula C18H36010 [2][4]
Molecular Weight 412.48 g/mol [4]

Varies (often a colorless to
Appearance . ] ] ] General knowledge
white solid or viscous oil)

Purity >95% [1][5]
- Soluble in water, DMSO, DCM,
Solubility [2]
DMF

Hazard Identification and Safety Precautions

While specific comprehensive toxicological data for m-PEG8-CH2COOH is not readily
available, the safety profile is largely inferred from the extensive data on polyethylene glycols
(PEGS) in general. PEGs are considered biocompatible and have been approved by the US
Food and Drug Administration (FDA) for various applications.[6] However, it is crucial to handle
all laboratory chemicals with appropriate caution.

A Safety Data Sheet (SDS) for a similar, though not identical, PEG compound suggests that it
is not classified as a hazardous substance or mixture. For related compounds like Mal-PEG8-
acid, the GHS classification indicates potential for skin and eye irritation, as well as respiratory
tract irritation.[7] Given this, it is prudent to assume that m-PEG8-CH2COOH may present
similar mild hazards.

Table 2: GHS Hazard Information (Inferred from related compounds)
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Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
o Category 2A o

irritation irritation

Specific target organ toxicity - Category 3 (Respiratory tract H335: May cause respiratory
single exposure irritation) irritation

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Compatible chemical-resistant gloves.
o Skin and Body Protection: Laboratory coat.

» Respiratory Protection: Use in a well-ventilated area. A respirator may be necessary if
handling large quantities or if dust/aerosols are generated.

Handling and Storage

Proper handling and storage are essential to maintain the chemical integrity of m-PEG8-
CH2COOH and to ensure the safety of laboratory personnel.

Table 3: Handling and Storage Guidelines
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Guideline Recommendation Reference

Storage Temperature -20°C [2][8]

Store in a tightly sealed
-~ container in a dry and well-
Storage Conditions ) 9]
ventilated place. Protect from

moisture and light.

Use in a well-ventilated area.
Avoid contact with skin, eyes,

Handling and clothing. Avoid inhalation [71[10]
of dust or vapors. Wash hands

thoroughly after handling.

) ) Strong oxidizing agents, acids,
Incompatible Materials [10][11]
and bases.

Experimental Protocols and Workflows

The carboxylic acid moiety of m-PEG8-CH2COOH is typically reacted with primary amines on
biomolecules (e.g., lysine residues on proteins) to form stable amide bonds. This reaction is
usually facilitated by activating agents such as carbodiimides (e.g., EDC) in the presence of N-
hydroxysuccinimide (NHS) or a similar coupling reagent.

General Workflow for Bioconjugation

The following diagram illustrates a typical workflow for the PEGylation of a protein with m-
PEG8-CH2COOH.
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Preparation
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Click to download full resolution via product page

Caption: Workflow for protein PEGylation with m-PEG8-CH2COOH.
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Risk Assessment and Mitigation Workflow

A systematic risk assessment should be conducted prior to handling m-PEG8-CH2COOH.
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(Review SDS, literature)
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Caption: Risk assessment workflow for handling m-PEG8-CH2COOH.

First Aid Measures

In case of exposure, follow these first aid measures. A safety data sheet for a related
compound provides the following general advice.

Table 4: First Aid Measures

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
_ and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Stability and Reactivity

m-PEG8-CH2COOH is generally stable under recommended storage conditions.[7] Avoid
exposure to strong oxidizing agents, excessive heat, and moisture to prevent degradation.
Hazardous decomposition products may include carbon monoxide and carbon dioxide upon
combustion.[10]

Toxicological and Ecological Information
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Detailed toxicological and ecotoxicological studies specific to m-PEG8-CH2COOH are limited.
However, the broader class of polyethylene glycols is known for its low toxicity and
biocompatibility.[6][12] Long-chain PEGs are generally poorly absorbed by the body and are
excreted intact. While PEGs are considered safe, there have been reports of cellular
vacuolation in animal studies with high doses of PEGylated compounds, and the potential for
the development of anti-PEG antibodies exists.[6][12] The environmental impact of m-PEG8-
CH2COOH is not well-documented, but it is expected to be readily soluble in water. Spills
should be prevented from entering drains and waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific
SDS for the product you are using and follow all institutional and governmental safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-PEG8-CH2COOH safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609303#m-peg8-ch2cooh-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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